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Compound Name: Peroxide, nitro 1-oxohexyl

Cat. No.: B15467980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitrooxy-alkanoic acids and their derivatives represent a significant class of compounds in

pharmaceutical development, primarily due to their ability to act as nitric oxide (NO) donors.

Nitric oxide is a critical signaling molecule in various physiological processes, including

vasodilation, neurotransmission, and inflammation. The controlled release of NO from a parent

drug molecule can enhance its therapeutic efficacy or introduce novel pharmacological

activities. While the specific compound "peroxide, nitro 1-oxohexyl" is not prominently

documented in scientific literature, its constituent parts—a peroxide group, a nitro group, and a

hexanoyl chain—point towards the broader and well-established class of nitrooxy-carboxylic

acids. This document will focus on a key representative of this class, 6-(nitrooxy)hexanoic acid,

a crucial intermediate in the synthesis of advanced prostaglandin analogues.

Application in Pharmaceutical Synthesis
6-(Nitrooxy)hexanoic acid serves as a vital building block for creating NO-donating drugs. A

primary application is in the synthesis of latanoprostene bunod, a prostaglandin analogue used

for the treatment of glaucoma. In this context, the 6-(nitrooxy)hexanoic acid moiety is esterified

to the parent prostaglandin molecule. Once administered, endogenous enzymes are thought to

cleave the ester bond, releasing the active prostaglandin and a nitrooxy-alkanol, which is

subsequently converted to 1,6-hexanediol and nitric oxide. This dual mechanism of action is

designed to enhance the reduction of intraocular pressure.
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Experimental Protocol: Synthesis of 6-
(Nitrooxy)hexanoic Acid
This protocol describes a common method for the synthesis of 6-(nitrooxy)hexanoic acid, which

involves the nitration of a corresponding halo-substituted precursor.

Materials:

6-Bromohexanoic acid

Silver nitrate (AgNO₃)

Acetonitrile (anhydrous)

Dichloromethane

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 6-bromohexanoic acid in anhydrous

acetonitrile.
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Addition of Nitrating Agent: To the stirred solution, add silver nitrate. The molar ratio of silver

nitrate to 6-bromohexanoic acid is typically in the range of 1.5:1 to 2:1 to ensure complete

conversion.

Reaction Conditions: The reaction mixture is heated to reflux and stirred vigorously. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete (typically after several hours), the mixture is cooled to

room temperature. The precipitated silver bromide is removed by filtration.

Extraction: The filtrate is concentrated under reduced pressure using a rotary evaporator.

The residue is then redissolved in dichloromethane and washed with water to remove any

remaining inorganic salts.

Drying and Evaporation: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent is removed by rotary evaporation to yield the crude 6-(nitrooxy)hexanoic

acid.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.

Quantitative Data
The synthesis of 6-(nitrooxy)hexanoic acid and its subsequent use can be characterized by the

following quantitative parameters.
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Parameter Value/Range Citation

Starting Material 6-Bromohexanoic acid [1]

Nitrating Agent Silver Nitrate [1]

Solvent Acetonitrile

Reaction Temperature Reflux

Yield 80-95% [2]

Purity (HPLC) >95% [2]

Molecular Formula C₆H₁₁NO₅ [3]

Molecular Weight 177.16 g/mol [3]

Signaling Pathways of Related Nitro-Fatty Acids
Nitro-fatty acids, which share structural similarities with nitrooxy-alkanoic acids, are known to

modulate key signaling pathways involved in inflammation and cellular stress responses. The

diagrams below illustrate these mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15467980?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP4288413A1/en
https://patents.google.com/patent/EP4288413A1/en
https://patents.google.com/patent/WO2021023693A1/en
https://patents.google.com/patent/WO2021023693A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/6-_Nitrooxy_hexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-_Nitrooxy_hexanoic-acid
https://www.benchchem.com/product/b15467980#peroxide-nitro-1-oxohexyl-in-the-synthesis-of-pharmaceuticals
https://www.benchchem.com/product/b15467980#peroxide-nitro-1-oxohexyl-in-the-synthesis-of-pharmaceuticals
https://www.benchchem.com/product/b15467980#peroxide-nitro-1-oxohexyl-in-the-synthesis-of-pharmaceuticals
https://www.benchchem.com/product/b15467980#peroxide-nitro-1-oxohexyl-in-the-synthesis-of-pharmaceuticals
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15467980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15467980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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